Cas no 1594456-40-2 (4-chloro-1-3-(dimethylamino)propyl-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-3-(dimethylamino)propyl-1H-pyrazol-3-amine
• CAS No: 1594456-40-2
• MF: C₈H₁₅ClN₄
• MW: 202.684499979019
• CID: 6165141
• PubChem ID: 114525342
• Update Time: 2025-05-20

4-chloro-1-3-(dimethylamino)propyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-3-(dimethylamino)propyl-1H-pyrazol-3-amine
• 4-chloro-1-[3-(dimethylamino)propyl]-1H-pyrazol-3-amine
• EN300-1108203
• 1594456-40-2

• Inchi： 1S/C8H15ClN4/c1-12(2)4-3-5-13-6-7(9)8(10)11-13/h6H,3-5H2,1-2H3,(H2,10,11)
• InChI Key： DGPDNPMYCINRPL-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CCCN(C)C

Computed Properties

• Exact Mass: 202.0985242g/mol
• Monoisotopic Mass: 202.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.1Ų

Additional information on 4-chloro-1-3-(dimethylamino)propyl-1H-pyrazol-3-amine

Introduction to 4-chloro-1-3-(dimethylamino)propyl-1H-pyrazol-3-amine (CAS No. 1594456-40-2)

4-chloro-1-3-(dimethylamino)propyl-1H-pyrazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1594456-40-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a pyrazole core substituted with a chloro group, an N,N-dimethylamino propyl side chain, and an amine functional group at the 3-position. The structural attributes of this molecule make it a valuable scaffold for the development of novel bioactive agents, particularly in the context of targeting complex biological pathways.

The compound's pyrazole moiety is a well-documented pharmacophore in drug discovery, exhibiting a broad spectrum of biological activities due to its ability to interact with various enzymes and receptors. The presence of the chloro group at the 1-position enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions. This feature is particularly advantageous in medicinal chemistry, where selective modifications can lead to the identification of potent and selective drug candidates.

The N,N-dimethylamino propyl side chain contributes to the compound's lipophilicity and solubility profile, which are critical factors in determining its pharmacokinetic properties. This structural element can also influence binding affinity by modulating interactions with biological targets. Additionally, the amine group at the 3-position provides another site for chemical derivatization, enabling the exploration of diverse chemical space for drug development.

In recent years, 4-chloro-1-3-(dimethylamino)propyl-1H-pyrazol-3-amine has garnered attention in academic and industrial research due to its potential applications in treating various therapeutic conditions. Studies have demonstrated its utility as a precursor in synthesizing novel compounds with anti-inflammatory, anticancer, and antimicrobial properties. The compound's ability to modulate key signaling pathways has made it a focus of interest for researchers seeking to develop next-generation therapeutics.

One of the most compelling aspects of this molecule is its role in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are implicated in numerous diseases, including cancer. The pyrazole scaffold is known to interact effectively with kinase active sites, making it an ideal platform for designing inhibitors. The chloro and dimethylamino propyl substituents further enhance its binding affinity by optimizing interactions with key residues in the kinase pocket.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-chloro-1-3-(dimethylamino)propyl-1H-pyrazol-3-amine for their potential as kinase inhibitors. Molecular docking studies have revealed that this compound can bind tightly to several kinases, including those involved in cancer progression. These findings have opened new avenues for drug discovery and have spurred interest in exploring its derivatives as lead compounds.

The pharmaceutical industry has also been keen on exploring this compound for its potential in treating neurological disorders. Pyrazole derivatives are known to interact with neurotransmitter receptors, making them candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The structural features of 4-chloro-1-3-(dimethylamino)propyl-1H-pyrazol-3-amine suggest that it may modulate synaptic transmission and neuroinflammation, offering a promising therapeutic approach.

Furthermore, the compound has shown promise in preclinical studies as an antimicrobial agent. The rise of antibiotic-resistant bacteria has necessitated the development of novel antimicrobial strategies, and compounds like 4-chloro-1-3-(dimethylamino)propyl-1H-pyrazol-3-amine offer a starting point for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The synthesis of 4-chloro-1-3-(dimethylamino)propyl-1H-pyrazol-3-amine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps include condensation reactions to form the pyrazole ring, nucleophilic substitution to introduce the chloro group, and alkylation reactions to incorporate the dimethylamino propyl side chain. These synthetic strategies not only showcase the versatility of pyrazole chemistry but also provide insights into optimizing yield and purity for industrial applications.

In conclusion, 4-chloro-1-3-(dimethylamino)propyl-1H-pyrazol-3-am ine (CAS No. 1594456-40 -2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing drugs targeting various diseases, including cancer, neurological disorders, and infections. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play a pivotal role in shaping future therapeutic strategies.